Cas no 1804140-58-6 (1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1804140-58-6
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4979678
• Update Time: 2025-06-08

1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H7BrF6O2/c12-5-7(19)4-6-2-1-3-8(10(13,14)15)9(6)20-11(16,17)18/h1-3H,4-5H2
• InChI Key： JBOHJZNVIMGVAF-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(F)(F)F)C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one

Introduction to 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804140-58-6) and Its Applications in Modern Chemical Biology

The compound 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one, identified by the CAS number 1804140-58-6, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular synthesis. The presence of multiple functional groups, including a bromine substituent, trifluoromethoxy, and trifluoromethyl groups on a phenyl ring, endows it with unique chemical properties that make it a valuable tool for researchers exploring novel therapeutic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules featuring fluorine-containing substituents. The incorporation of fluorine atoms into organic compounds often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The trifluoromethoxy and trifluoromethyl groups in 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one contribute to these desirable characteristics, making it an attractive candidate for further investigation. Specifically, the electron-withdrawing nature of these groups can modulate the reactivity of the molecule, enabling precise control in synthetic transformations.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds for small-molecule drugs. For instance, the bromine atom at the C1 position provides a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. The phenyl ring adorned with trifluoromethoxy and trifluoromethyl substituents offers additional opportunities for derivatization, allowing chemists to fine-tune the electronic and steric properties of their targets.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The unique combination of electronic and steric effects induced by the fluorinated aromatic system may facilitate interactions with specific protein targets implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary computational studies suggest that derivatives of 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one could exhibit potent inhibitory activity against enzymes like β-secretase and LRRK2. These findings align with broader trends in medicinal chemistry where fluorinated compounds are increasingly recognized for their ability to modulate protein function.

The role of this compound extends beyond drug discovery into materials science. Its structural motif has been explored as a precursor for liquid crystals and organic semiconductors due to its rigid aromatic core and conjugated system. The presence of electron-withdrawing groups enhances charge transport properties, making it a promising candidate for applications in optoelectronic devices. This dual utility underscores the versatility of 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one, bridging the gap between life sciences and materials engineering.

In terms of synthetic methodologies, researchers have demonstrated efficient routes to 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one starting from commercially available precursors. A common strategy involves a multi-step sequence beginning with the bromination of a triflated aromatic ring followed by condensation with an appropriate aldehyde or ketone. The introduction of the trifluoromethoxy group is typically achieved via nucleophilic aromatic substitution (SNAr), leveraging the reactivity of triflates under mild conditions. These synthetic approaches highlight the compound's accessibility while maintaining high yields and purity levels essential for research applications.

The safety profile of 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one is another critical consideration. While preliminary toxicological data remains limited, its structural analogs suggest that it should be handled under standard laboratory conditions with appropriate personal protective equipment (PPE). The absence of known hazardous properties further reinforces its suitability for widespread use in academic and industrial settings. As with any chemical intermediate, proper storage conditions—such as cool temperatures and inert atmospheres—should be maintained to prevent degradation.

Looking ahead, future research directions may focus on expanding the scope of derivatives derived from this core structure. By systematically varying substituents or introducing additional functional groups, scientists can uncover novel biological activities or enhanced material properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible applications. For instance, high-throughput screening campaigns could identify lead compounds suitable for further optimization into therapeutic agents.

The integration of computational chemistry into this field promises to accelerate discovery by predicting molecular behavior before experimental validation becomes necessary. Molecular modeling techniques can simulate interactions between 1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one and biological targets, providing insights into binding affinities and mechanism-of-action hypotheses. Such predictions not only save time but also guide synthetic efforts toward more promising candidates.

In conclusion,1-Bromo-3-(2-(trifluoromethoxy)-3-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804140-58-6) stands as a testament to innovation in chemical biology and pharmaceutical sciences. Its unique structural features offer unparalleled opportunities for molecular design while serving as a versatile intermediate across multiple disciplines including drug development and materials science. As research progresses，this compound will undoubtedly continue to inspire new breakthroughs，underscoring its significance in modern chemical research.